Cas no 29839-64-3 (3-Furanol,2,5-diethyltetrahydro-2-methyl-)

• Product Name: 3-Furanol,2,5-diethyltetrahydro-2-methyl-
• CAS No: 29839-64-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 265763
• PubChem ID: 34720
• Update Time: 2025-04-19

3-Furanol,2,5-diethyltetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,2,5-diethyltetrahydro-2-methyl-
• 2,5-diethyl-2-methyloxolan-3-ol
• 1,4-Anhydro-2,5-dideoxy-1,4-diethylpentitol
• SCHEMBL573786
• 3-FURANOL, TETRAHYDRO-2,5-DIETHYL-2-METHYL-
• 2,5-Diethyl-2-methyltetrahydro-3-furanol
• DTXSID90952281
• 29839-64-3

• Inchi： 1S/C9H18O2/c1-4-7-6-8(10)9(3,5-2)11-7/h7-8,10H,4-6H2,1-3H3
• InChI Key： JBFNYQMMLGRAMG-UHFFFAOYSA-N
• SMILES： O1C(CC)CC(C1(C)CC)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų